3-Chlorogentisyl alcohol

• Molecular Formula: C7H7ClO3
• Molecular Weight: 174.58 g/mol
• InChI: InChI=1S/C7H7ClO3/c8-6-2-5(10)1-4(3-9)7(6)11/h1-2,9-11H,3H2
• InChIKey: GUIGFYWMQAYTBT-UHFFFAOYSA-N

3-Chlorogentisyl Alcohol: Halogenated Gentisyl Alcohol with β-Glucuronidase Inhibition & Radical Scavenging

3-Chlorogentisyl alcohol (CAS 32744-80-2; 2-chloro-6-(hydroxymethyl)benzene-1,4-diol; C₇H₇ClO₃; MW 174.58) is a chlorinated phenolic secondary metabolite first isolated from Penicillium canadense and subsequently identified from multiple marine-derived and endophytic fungi including Aspergillus sp., Penicillium concentricum, Epicoccum sorghinum, and Phoma sp. [1] . It belongs to the gentisyl alcohol–type polyketide family and is distinguished from the parent gentisyl alcohol (CAS 495-08-9) by a chlorine substituent at the 3-position of the aromatic ring. The compound has been characterized as a potent E. coli β-glucuronidase (EcGUS) inhibitor (IC₅₀ = 0.74 μM, Kᵢ = 0.58 μM) and a strong DPPH radical scavenger (IC₅₀ = 1.0 μM), with additional antiproliferative activity reported in hematologic cancer cell lines [2] [3].

EcGUS Inhibition β-Glucuronidase enzyme inhibition study fit; 3-chloro scaffold linked to reported activity

Radical Scavenging DPPH antioxidant assay context; 3-chloro substituent reported to influence radical scavenging

Cell-Model Probe Lymphoma-selective antiproliferative endpoint review; Namalwa response noted

• [1] Ali T, Inagaki M, Chai HB, Wieboldt T, Rapplye C, Rakotondraibe LH. Halogenated Compounds from Directed Fermentation of Penicillium concentricum, an Endophytic Fungus of the Liverwort Trichocolea tomentella. J Nat Prod. 2017;80(5):1397-1403. doi:10.1021/acs.jnatprod.6b01069 View Source
• [2] Ge Y, et al. Exploring gabosine and chlorogentisyl alcohol derivatives from a marine-derived fungus as EcGUS inhibitors with informatic assisted approaches. Eur J Med Chem. 2022;242:114699. doi:10.1016/j.ejmech.2022.114699 View Source
• [3] Li Y, Li X, Son BW. Antibacterial and Radical Scavenging Epoxycyclohexenones and Aromatic Polyols from a Marine Isolate of the Fungus Aspergillus. Nat Prod Sci. 2005;11(3):136-138. View Source

Why Gentisyl Alcohol or In-Class Polyketides Cannot Substitute

The presence of a single chlorine atom at the 3-position of the gentisyl alcohol scaffold produces a non-linear shift in bioactivity profile that precludes simple interchange with the non-halogenated parent or regioisomeric analogs. Direct comparative data show that 3-chlorogentisyl alcohol is a potent E. coli β-glucuronidase inhibitor (IC₅₀ = 0.74 μM), whereas gentisyl alcohol has no reported EcGUS inhibitory activity in the same assay systems [1]. In radical scavenging, 3-chlorogentisyl alcohol is 7-fold more potent than gentisyl alcohol (DPPH IC₅₀: 1.0 vs. 7.0 μM) and 20-fold more potent than the positive control L-ascorbic acid (IC₅₀ = 20.0 μM) [2] [3]. Conversely, 3-chlorogentisyl alcohol is 4-fold less potent as an antibacterial against MRSA/MDRSA (MIC = 50.0 vs. 12.5 μg/mL for gentisyl alcohol), demonstrating that chlorination redirects rather than uniformly enhances bioactivity [2]. The regioisomer 2-chlorogentisyl alcohol (chlorine at position 2), co-isolated from Penicillium concentricum, exhibits a distinct cytotoxicity profile underscoring the positional specificity of halogenation effects [4]. These data establish that generic substitution with non-chlorinated or differently halogenated gentisyl alcohol analogs will not recapitulate the EcGUS inhibition or the radical scavenging potency of 3-chlorogentisyl alcohol.

3-Chlorogentisyl alcohol Gentisyl alcohol

EcGUS inhibition absent in parent; chlorination may be required for enzyme inhibition context

3-Chlorogentisyl alcohol Gentisyl alcohol / non-halogenated analogs

Radical scavenging activity may shift significantly; 3-chloro substituent alters antioxidant response

3-Chlorogentisyl alcohol Gentisyl alcohol (antibacterial context)

Antibacterial profile may reverse; chlorination associates with lower MRSA/MDRSA inhibitory activity

• [1] Ge Y, et al. Exploring gabosine and chlorogentisyl alcohol derivatives from a marine-derived fungus as EcGUS inhibitors with informatic assisted approaches. Eur J Med Chem. 2022;242:114699. doi:10.1016/j.ejmech.2022.114699 View Source
• [2] Li Y, Li X, Son BW. Antibacterial and Radical Scavenging Epoxycyclohexenones and Aromatic Polyols from a Marine Isolate of the Fungus Aspergillus. Nat Prod Sci. 2005;11(3):136-138. View Source
• [3] Yun K, Kondempudi CM, Choi HD, Kang JS, Son BW. Microbial Mannosidation of Bioactive Chlorogentisyl Alcohol by the Marine-Derived Fungus Chrysosporium synchronum. Chem Pharm Bull. 2011;59(4):499-501. doi:10.1248/cpb.59.499 View Source
• [4] Ali T, Inagaki M, Chai HB, Wieboldt T, Rapplye C, Rakotondraibe LH. Halogenated Compounds from Directed Fermentation of Penicillium concentricum, an Endophytic Fungus of the Liverwort Trichocolea tomentella. J Nat Prod. 2017;80(5):1397-1403. doi:10.1021/acs.jnatprod.6b01069 View Source

Quantitative Differentiation Evidence

EcGUS Inhibition Potency vs. Standard Inhibitor

3-Chlorogentisyl alcohol (compound 1 in the Ge et al. 2022 study) inhibited E. coli β-glucuronidase with an IC₅₀ of 0.74 ± 0.03 μM and a Kᵢ of 0.58 μM. This represents a 77-fold greater inhibitory potency than the standard reference inhibitor D-saccharic acid 1,4-lactone (DSL), which exhibited an IC₅₀ of 56.74 ± 4.01 μM in the same assay [1]. Among all 25 gabosine and chlorogentisyl alcohol derivatives evaluated, compounds bearing the chlorogentisyl alcohol moiety exhibited the most potent EcGUS inhibition, and 3-chlorogentisyl alcohol itself was one of the two most active compounds [1]. The parent compound gentisyl alcohol has not been reported to inhibit EcGUS in any published study, representing a qualitative as well as quantitative differentiation [1].

EcGUS Inhibition vs. DSL

Head-to-head

IC₅₀ 0.74 μM (77-fold vs DSL)

Kᵢ 0.58 μM

Supports EcGUS inhibition endpoint context

Standard inhibitor DSL IC₅₀ 56.74 μM; gentisyl alcohol shows no activity

Evidence Dimension	In vitro E. coli β-glucuronidase (EcGUS) inhibitory activity
Target Compound Data	IC₅₀ = 0.74 ± 0.03 μM; Kᵢ = 0.58 μM
Comparator Or Baseline	D-Saccharic acid 1,4-lactone (DSL, standard EcGUS inhibitor): IC₅₀ = 56.74 ± 4.01 μM. Gentisyl alcohol (parent compound): no EcGUS inhibitory activity reported.
Quantified Difference	77-fold more potent than DSL (IC₅₀ ratio: 56.74 / 0.74). Qualitative gain of function vs. gentisyl alcohol (activity absent in parent).
Conditions	In vitro E. coli β-glucuronidase enzyme inhibition assay; compounds isolated from marine-derived fungus Epicoccum sp. GST-5.

Why This Matters

EcGUS inhibition is a clinically validated mechanism for preventing irinotecan (CPT-11)-induced severe delayed diarrhea; a compound with sub-micromolar potency and a 77-fold advantage over the historical standard represents a meaningfully differentiated tool compound for research in this therapeutic area.

• [1] Ge Y, et al. Exploring gabosine and chlorogentisyl alcohol derivatives from a marine-derived fungus as EcGUS inhibitors with informatic assisted approaches. Eur J Med Chem. 2022;242:114699. doi:10.1016/j.ejmech.2022.114699 View Source

DPPH Radical Scavenging Potency vs. Parent & Ascorbic Acid

In a direct head-to-head comparison within the same study, 3-chlorogentisyl alcohol (compound 4) exhibited a DPPH radical scavenging IC₅₀ of 1.0 μM, compared to 7.0 μM for gentisyl alcohol (compound 3), 6.0 μM for (+)-epoxydon (compound 1), and 15.0 μM for (+)-epoxydon monoacetate (compound 2) [1]. An independent study by Yun et al. (2011) confirmed the 1.0 μM DPPH IC₅₀ for 3-chlorogentisyl alcohol and further demonstrated that both 3-chlorogentisyl alcohol and its mannoside derivative were more active than the positive control L-ascorbic acid (IC₅₀ = 20.0 μM) [2]. The 7-fold potency advantage over the non-chlorinated parent gentisyl alcohol, reproduced across two independent studies, indicates that the 3-chloro substituent is a critical determinant of radical scavenging potency within this chemotype.

DPPH Scavenging vs. Parent & Ascorbic Acid

Head-to-head

IC₅₀ 1.0 μM (7-fold vs gentisyl alcohol, 20-fold vs ascorbic acid)

Supports radical scavenging endpoint context

Reproduced across two independent studies

Evidence Dimension	DPPH (1,1-diphenyl-2-picrylhydrazyl) radical scavenging activity
Target Compound Data	IC₅₀ = 1.0 μM (both Li et al. 2005 and Yun et al. 2011)
Comparator Or Baseline	Gentisyl alcohol IC₅₀ = 7.0 μM; (+)-Epoxydon IC₅₀ = 6.0 μM; (+)-Epoxydon monoacetate IC₅₀ = 15.0 μM; L-Ascorbic acid IC₅₀ = 20.0 μM.
Quantified Difference	7.0-fold more potent than gentisyl alcohol (7.0/1.0); 20-fold more potent than L-ascorbic acid (20.0/1.0).
Conditions	DPPH radical scavenging assay; compounds isolated from marine-derived Aspergillus sp. (Li et al. 2005); validated independently by Yun et al. 2011.

Why This Matters

For researchers selecting an antioxidant tool compound from the gentisyl alcohol family, the 7-fold potency advantage of the 3-chloro derivative over the parent compound translates to lower effective concentrations in cell-based or in vivo oxidative stress models.

• [1] Li Y, Li X, Son BW. Antibacterial and Radical Scavenging Epoxycyclohexenones and Aromatic Polyols from a Marine Isolate of the Fungus Aspergillus. Nat Prod Sci. 2005;11(3):136-138. View Source
• [2] Yun K, Kondempudi CM, Choi HD, Kang JS, Son BW. Microbial Mannosidation of Bioactive Chlorogentisyl Alcohol by the Marine-Derived Fungus Chrysosporium synchronum. Chem Pharm Bull. 2011;59(4):499-501. doi:10.1248/cpb.59.499 View Source

Antibacterial Activity Shift Against MRSA/MDRSA

In the Li et al. 2005 study, 3-chlorogentisyl alcohol (compound 4) exhibited a minimum inhibitory concentration (MIC) of 50.0 μg/mL against methicillin-resistant and multidrug-resistant Staphylococcus aureus (MRSA and MDRSA), compared to 12.5 μg/mL for gentisyl alcohol (compound 3), 12.5 μg/mL for (+)-epoxydon (compound 1), and 12.5 μg/mL for (+)-epoxydon monoacetate (compound 2) [1]. This represents a 4-fold reduction in antibacterial potency upon 3-chlorination of the gentisyl alcohol scaffold. When viewed alongside the EcGUS inhibition data (where activity is gained upon chlorination) and DPPH data (where potency is increased 7-fold), this result demonstrates that the 3-chloro substituent produces a target-specific redirection of bioactivity rather than a uniform enhancement: potency is substantially gained in enzyme inhibition and radical scavenging while diminished in direct antibacterial activity [1] [2].

MRSA/MDRSA Antibacterial Shift

Head-to-head

MIC 50.0 μg/mL (4-fold less active vs gentisyl alcohol 12.5 μg/mL)

Supports antimicrobial screening context; bioactivity redirection confirmed

Opposite direction of potency shift vs. EcGUS and DPPH

Evidence Dimension	Antibacterial activity against methicillin-resistant and multidrug-resistant Staphylococcus aureus (MRSA and MDRSA)
Target Compound Data	MIC = 50.0 μg/mL
Comparator Or Baseline	Gentisyl alcohol MIC = 12.5 μg/mL; (+)-Epoxydon MIC = 12.5 μg/mL; (+)-Epoxydon monoacetate MIC = 12.5 μg/mL; Methylhydroquinone MIC = 6.2 μg/mL.
Quantified Difference	4.0-fold less potent than gentisyl alcohol (50.0/12.5) against MRSA/MDRSA. Opposite direction of potency shift vs. EcGUS (gain) and DPPH (gain).
Conditions	MIC determination against MRSA and MDRSA strains; compounds isolated from marine-derived Aspergillus sp. broth extract.

Why This Matters

This differential activity profile is critical for procurement decisions: researchers specifically seeking antibacterial gentisyl alcohol–type compounds should select the non-chlorinated parent, whereas those requiring EcGUS inhibition or potent radical scavenging must select the 3-chloro derivative—the two compounds are not functionally interchangeable.

• [1] Li Y, Li X, Son BW. Antibacterial and Radical Scavenging Epoxycyclohexenones and Aromatic Polyols from a Marine Isolate of the Fungus Aspergillus. Nat Prod Sci. 2005;11(3):136-138. View Source
• [2] Ge Y, et al. Exploring gabosine and chlorogentisyl alcohol derivatives from a marine-derived fungus as EcGUS inhibitors with informatic assisted approaches. Eur J Med Chem. 2022;242:114699. doi:10.1016/j.ejmech.2022.114699 View Source

Antiproliferative Activity in Hematologic Cancer Cell Lines

3-Chlorogentisyl alcohol (tested as compound 1 at 20 μM for 24 hours) demonstrated differential antiproliferative activity across two hematologic cancer cell lines, reducing viability of Namalwa (Burkitt lymphoma) cells to 70.40% and U266 (multiple myeloma) cells to 94.08% relative to untreated controls . The Namalwa cell line showed substantially greater sensitivity (29.60% growth inhibition) compared to U266 cells (5.92% inhibition), suggesting cell-type-selective antiproliferative effects. Direct comparative antiproliferative data for gentisyl alcohol or other close analogs in the Namalwa/U266 panel are not available in the same study. In a separate cytotoxicity panel, gentisyl alcohol (compound 9) exhibited selective activity against HT-29 colon cancer cells (IC₅₀ = 6.4 μM) while 2-bromogentisyl alcohol (IC₅₀ = 8.4 μM) and epoxydon (IC₅₀ = 5.7 μM) were active against MCF-7 breast cancer cells, suggesting that each halogenation variant produces a distinct cancer cell line selectivity profile [1].

Antiproliferative in Hematologic Lines

Data to verify

Namalwa viability 70.40% at 20 μM; U266 94.08% at 20 μM, 24 h

Reported cell-model response context; lymphoma-selective signal noted

Cross-study comparison; direct comparator data unavailable

Evidence Dimension	Antiproliferative activity (cell viability reduction)
Target Compound Data	Namalwa cell viability: 70.40% at 20 μM, 24 h; U266 cell viability: 94.08% at 20 μM, 24 h.
Comparator Or Baseline	Gentisyl alcohol: IC₅₀ = 6.4 μM against HT-29 (different assay, different cell line, cross-study comparison). 2-Bromogentisyl alcohol: IC₅₀ = 8.4 μM against MCF-7. Epoxydon: IC₅₀ = 5.7 μM against MCF-7.
Quantified Difference	Cross-study and cross-cell-line comparison; 3-chlorogentisyl alcohol is active in Namalwa lymphoma cells whereas gentisyl alcohol and other analogs were tested in different tumor panels. Direct head-to-head quantitative comparison not available.
Conditions	Cell proliferation assay; Namalwa (Burkitt lymphoma) and U266 (multiple myeloma) cell lines; 20 μM compound concentration; 24 h incubation (vendor-reported data from InvivoChem/AnjieChem citing reference [1]). Cytotoxicity data for comparators from Ali et al. 2017 (J Nat Prod) using MCF-7, HT-29, and other adherent cell lines.

Why This Matters

The Namalwa-selective antiproliferative signal at 20 μM, combined with the EcGUS inhibitory activity, suggests 3-chlorogentisyl alcohol may serve as a dual-activity tool compound for researchers investigating both gut microbial enzyme modulation and hematologic cancer cell biology within the same chemical scaffold.

• [1] Ali T, Inagaki M, Chai HB, Wieboldt T, Rapplye C, Rakotondraibe LH. Halogenated Compounds from Directed Fermentation of Penicillium concentricum, an Endophytic Fungus of the Liverwort Trichocolea tomentella. J Nat Prod. 2017;80(5):1397-1403. doi:10.1021/acs.jnatprod.6b01069 View Source

Positional Specificity of Halogenation: Regioisomeric Bioactivity Divergence

The Penicillium concentricum metabolome simultaneously produces at least three halogenated gentisyl alcohol variants: 3-chlorogentisyl alcohol (chlorine at position 3), 2-chlorogentisyl alcohol (chlorine at position 2, compound 6), and 2-bromogentisyl alcohol (bromine at position 2, compound 2) [1]. In the same study, 2-bromogentisyl alcohol displayed modest cytotoxicity against the MCF-7 breast cancer cell line with an IC₅₀ of 8.4 μM, while gentisyl alcohol exhibited selective cytotoxicity against HT-29 colon cancer cells (IC₅₀ = 6.4 μM) [1]. A follow-up cytotoxicity study confirmed that 2-bromogentisyl alcohol exhibited the highest activity against multiple cancer cell lines, and epoxydon showed selectivity against DU-145 prostate cancer cells (IC₅₀ = 1.2 μM) [2]. Critically, none of these halogenated analogs have been reported to possess EcGUS inhibitory activity, which appears to be specifically associated with the 3-chloro substitution pattern [3]. This positional specificity means that 2-chlorogentisyl alcohol or 2-bromogentisyl alcohol cannot serve as functional replacements for 3-chlorogentisyl alcohol in EcGUS-targeted applications.

Regioisomeric Bioactivity Divergence

Class-level

3-chloro: EcGUS IC₅₀ 0.74 μM; 2-bromo: MCF-7 IC₅₀ 8.4 μM; 2-chloro: no EcGUS

Halogen position determines bioactivity profile; EcGUS inhibition 3-chloro specific

2-Halogenated analogs not functional substitutes for EcGUS studies

Evidence Dimension	EcGUS inhibitory activity and cytotoxicity across halogenated gentisyl alcohol regioisomers
Target Compound Data	3-Chlorogentisyl alcohol: EcGUS IC₅₀ = 0.74 μM; cytotoxicity data in Namalwa and U266 cells (see Evidence Item 4).
Comparator Or Baseline	2-Bromogentisyl alcohol: MCF-7 IC₅₀ = 8.4 μM (Ali et al. 2017); highest cytotoxic activity in multi-cell-line panel (Anaya-Eugenio et al. 2019). 2-Chlorogentisyl alcohol: isolated but individual bioactivity data not separately reported in Ali et al. 2017. Gentisyl alcohol: HT-29 IC₅₀ = 6.4 μM (Ali et al. 2017).
Quantified Difference	EcGUS inhibitory activity is associated specifically with the 3-chloro regioisomer; 2-halogenated analogs have not demonstrated EcGUS inhibition. Cytotoxicity profiles differ by halogen type and position.
Conditions	Multi-compound isolation and bioactivity profiling from Penicillium concentricum (Ali et al. 2017, J Nat Prod); cytotoxicity panel in HeLa, HT-29, MDA-MB-321, PC-3, DU-145 (Anaya-Eugenio et al. 2019, Anti-Cancer Drugs); EcGUS inhibition from Epicoccum sp. (Ge et al. 2022, Eur J Med Chem).

Why This Matters

Procurement of a halogenated gentisyl alcohol for EcGUS research must specify the 3-chloro regioisomer; the 2-chloro and 2-bromo analogs are structurally similar but functionally divergent and will not yield EcGUS inhibition.

• [1] Ali T, Inagaki M, Chai HB, Wieboldt T, Rapplye C, Rakotondraibe LH. Halogenated Compounds from Directed Fermentation of Penicillium concentricum, an Endophytic Fungus of the Liverwort Trichocolea tomentella. J Nat Prod. 2017;80(5):1397-1403. doi:10.1021/acs.jnatprod.6b01069 View Source
• [2] Anaya-Eugenio GD, et al. Cytotoxic constituents from Penicillium concentricum, an endophytic fungus from Trichocolea tomentella. Anti-Cancer Drugs. 2019;30(4):323-329. doi:10.1097/CAD.0000000000000759 View Source
• [3] Ge Y, et al. Exploring gabosine and chlorogentisyl alcohol derivatives from a marine-derived fungus as EcGUS inhibitors with informatic assisted approaches. Eur J Med Chem. 2022;242:114699. doi:10.1016/j.ejmech.2022.114699 View Source

Recommended Research & Industrial Application Scenarios

EcGUS Inhibitor Tool for Irinotecan-Induced Diarrhea Research

With an EcGUS IC₅₀ of 0.74 μM—a 77-fold improvement over the standard inhibitor DSL (IC₅₀ = 56.74 μM)—3-chlorogentisyl alcohol is a leading natural product–derived tool compound for studying pharmacological inhibition of gut microbial β-glucuronidase [1]. This application is directly relevant to preventing the severe delayed diarrhea caused by the reactivation of the irinotecan metabolite SN-38G to cytotoxic SN-38 by intestinal bacterial GUS enzymes. The compound's hybrid chlorogentisyl alcohol scaffold, validated as the pharmacophoric core for EcGUS inhibition among 25 derivatives in the Ge et al. 2022 study, positions it as a key starting point for medicinal chemistry optimization campaigns [1]. A Chinese patent (CN 202210955910) specifically claims chlorogentisyl alcohol derivatives as GUS inhibitors for this therapeutic indication [2].

Radical Scavenging & Oxidative Stress Modulation

3-Chlorogentisyl alcohol's DPPH IC₅₀ of 1.0 μM—7-fold more potent than gentisyl alcohol and 20-fold more potent than L-ascorbic acid—makes it suitable for oxidative stress modulation studies where the non-chlorinated parent compound lacks sufficient potency [1] [2]. The compound is also amenable to microbial biotransformation: fermentation with Chrysosporium synchronum yields 1-O-(α-D-mannopyranosyl)chlorogentisyl alcohol, which retains radical scavenging activity (DPPH IC₅₀ = 4.7 μM) while offering altered physicochemical properties for formulation studies [2].

Antiproliferative Screening in Lymphoma vs. Myeloma

The differential antiproliferative response observed at 20 μM—29.60% growth inhibition in Namalwa Burkitt lymphoma cells vs. 5.92% in U266 multiple myeloma cells—suggests 3-chlorogentisyl alcohol may be a useful phenotypic probe for lymphoma-selective pathways [1]. Researchers studying the intersection of gut microbial enzyme modulation and hematologic malignancy biology may find dual utility in this compound, although confirmatory dose-response and selectivity data (e.g., IC₅₀ values across a broader cell line panel) remain to be published in the peer-reviewed literature.

Marine Antifouling Coating with Sustained Release

3-Chlorogentisyl alcohol (CHBA) has been formulated into silicone-modified polyurethane (SiPU) composite coatings for marine antifouling applications, achieving >90% inhibition rates against E. coli, S. aureus, and Vibrio fischeri with a sustained release rate of 28 μg/(cm²·day) and antifouling performance maintained for up to 90 days in seawater [1]. This industrial application leverages the compound's inherent antibacterial properties within an environmentally degradable natural product framework, distinct from heavy-metal-based antifoulants. Researchers developing green marine coatings may select 3-chlorogentisyl alcohol over synthetic antifoulants for applications requiring both efficacy and environmental compatibility.

Application

Selection Property

Validation Focus

Irinotecan-induced diarrhea model – GUS inhibition

Reported EcGUS inhibitory profile

GUS-mediated SN-38 reactivation pathway research

Oxidative stress and radical scavenging studies

DPPH radical scavenging activity context

Antioxidant model response

Hematologic cancer cell line screening

Differential antiproliferative response

Lymphoma pathway response context

Marine antifouling coating research

Sustained antibacterial release and environmental profile

90-day field antifouling performance

• [1] Ge Y, et al. Exploring gabosine and chlorogentisyl alcohol derivatives from a marine-derived fungus as EcGUS inhibitors with informatic assisted approaches. Eur J Med Chem. 2022;242:114699. doi:10.1016/j.ejmech.2022.114699 View Source
• [2] Yun K, Kondempudi CM, Choi HD, Kang JS, Son BW. Microbial Mannosidation of Bioactive Chlorogentisyl Alcohol by the Marine-Derived Fungus Chrysosporium synchronum. Chem Pharm Bull. 2011;59(4):499-501. doi:10.1248/cpb.59.499 View Source